Cas no 1841081-69-3 (2,2-Bis(5-fluoropyridin-2-yl)acetonitrile)

2,2-Bis(5-fluoropyridin-2-yl)acetonitrile is a fluorinated pyridine derivative with a nitrile functional group, offering utility as a versatile intermediate in organic synthesis and pharmaceutical research. Its structure, featuring two 5-fluoropyridyl groups, enhances reactivity in cross-coupling reactions and facilitates the introduction of fluorinated motifs into target molecules. The nitrile group provides a handle for further functionalization, enabling transformations into amines, acids, or heterocycles. This compound is particularly valuable in medicinal chemistry for designing bioactive molecules due to the fluorine atoms' influence on metabolic stability and binding affinity. High purity and well-defined reactivity make it a reliable building block for specialized applications.

2,2-Bis(5-fluoropyridin-2-yl)acetonitrile structure

1841081-69-3 structure

Product Name:2,2-Bis(5-fluoropyridin-2-yl)acetonitrile

CAS No:1841081-69-3

MF:C₁₂H₇F₂N₃

MW:231.200888872147

MDL:MFCD29044861

CID:4629112

Update Time:2025-05-27

2,2-Bis(5-fluoropyridin-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2,2-Bis(5-fluoropyridin-2-yl)acetonitrile
- F31104
- MDL： MFCD29044861
- Inchi： 1S/C12H7F2N3/c13-8-1-3-11(16-6-8)10(5-15)12-4-2-9(14)7-17-12/h1-4,6-7,10H
- InChI Key： ATYHUUDKLYDUAC-UHFFFAOYSA-N
- SMILES： FC1=CN=C(C=C1)C(C#N)C1C=CC(=CN=1)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 279
XLogP3: 1.4
Topological Polar Surface Area: 49.6

2,2-Bis(5-fluoropyridin-2-yl)acetonitrile Pricemore >>

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Chemenu	CM512550-1g	2,2-Bis(5-fluoropyridin-2-yl)acetonitrile	1841081-69-3	95%	1g	$807	2022-06-12
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